1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which reacts with active methylene nitriles . This process affords 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives, which are useful as drug precursors or perspective ligands .Molecular Structure Analysis
The molecular structure of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring with a carbonyl group at the 2-position and a carboxamide group at the 3-position . The molecular weight of this compound is 153.14 .Chemical Reactions Analysis
The compound 5-cyano-2-oxo-1,2-dihydropyridine-3-carboxylic acid easily reacts with alkyl halides regioselectively at the S atom to give sulfides . Other active methylene nitriles were also introduced in the reaction .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, focusing on six unique applications:
Pharmaceutical Development
1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a key intermediate in the synthesis of various pharmaceutical compounds. Its structure is integral to the development of drugs targeting specific receptors and enzymes. For instance, it is used in the synthesis of adenosine A2B receptor antagonists, which have potential therapeutic applications in treating inflammatory diseases and certain types of cancer .
Antimicrobial Agents
This compound has shown promise in the development of antimicrobial agents. Its derivatives have been studied for their ability to inhibit the growth of bacteria and fungi. Research indicates that modifications to the pyridine ring can enhance antimicrobial activity, making it a valuable scaffold for designing new antibiotics .
Cancer Research
In cancer research, 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide derivatives are explored for their potential as anticancer agents. These compounds can inhibit key enzymes involved in cancer cell proliferation. For example, they have been investigated as inhibitors of Aurora kinase, an enzyme that plays a crucial role in cell division and is often overexpressed in cancer cells .
Neuroprotective Agents
The compound is also studied for its neuroprotective properties. It has been used in the synthesis of molecules that protect neurons from damage, which is particularly relevant in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s. These derivatives can help in reducing oxidative stress and inflammation in neural tissues .
Anti-inflammatory Agents
1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide derivatives have been researched for their anti-inflammatory effects. These compounds can inhibit the production of pro-inflammatory cytokines and enzymes, making them potential candidates for treating chronic inflammatory conditions such as rheumatoid arthritis .
Enzyme Inhibitors
This compound serves as a precursor for the synthesis of various enzyme inhibitors. These inhibitors are crucial in studying enzyme functions and developing treatments for diseases caused by enzyme dysregulation. For instance, it has been used in the development of inhibitors for enzymes like MPS1 and CHK1, which are involved in cell cycle regulation and DNA repair .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that the compound interacts with its targets, leading to changes at the molecular level .
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
Similar compounds have been shown to have antiproliferative activity, inhibiting the growth of certain cancer cell lines .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide .
properties
IUPAC Name |
1-methyl-2-oxopyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-9-4-2-3-5(6(8)10)7(9)11/h2-4H,1H3,(H2,8,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKUZYUUESIPGMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60509988 |
Source
|
| Record name | 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60509988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide | |
CAS RN |
769-09-5 |
Source
|
| Record name | N-Methyl-2-pyridone-3-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=769-09-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60509988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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